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This guide provides an objective comparison of the RR6 prognostic model with other dynamic
prognostic models used for patients with myelofibrosis (MF), a type of myeloproliferative
neoplasm. The focus is on the models' performance in predicting outcomes for patients
undergoing treatment with the JAK inhibitor ruxolitinib.

Overview of Prognhostic Models for Myelofibrosis

Prognostic scoring systems are essential in managing myelofibrosis, as they help stratify
patients and guide treatment decisions. While several models exist for prognosis at the time of
diagnosis, dynamic models that assess risk during treatment are critical for adapting therapy.

* RR6 (Response to Ruxolitinib after 6 months): The RR6 is a clinical prognostic model
designed for the early identification of ruxolitinib-treated MF patients who have an impaired
survival outlook.[1][2][3] It uses three predictor variables collected at baseline, 3 months, and
6 months of therapy to classify patients into low, intermediate, and high-risk categories for
overall survival.[2] The goal is to identify patients who may benefit from a prompt shift in
treatment strategy.[4]

o DIPSS (Dynamic International Prognostic Scoring System): The DIPSS is a well-established
model for primary myelofibrosis that can be applied at any point during the course of the
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disease. It incorporates factors like age, constitutional symptoms, hemoglobin level,
leukocyte count, and percentage of peripheral blood blasts. While valuable, it is not
specifically tailored for patients on ruxolitinib therapy.[5][6][7]

¢ Integrated Genetic and Clinical Models: Newer models aim to improve prognostic accuracy
by integrating molecular data with clinical variables. This includes the presence of high-
molecular-risk mutations (HMR) such as ASXL1, SRSF2, and mutations in the RAS pathway
(NRAS, KRAS, CBL).[1][6] Studies have shown that adding genetic information to clinical
models like RR6 can enhance their predictive power.[1][6]

Comparative Performance Data

The performance of a prognostic model is measured by its ability to accurately stratify patients
into different risk groups with distinct outcomes. Key metrics include the Hazard Ratio (HR),
which quantifies the increased risk of an event (like death) in one group compared to another,
and the C-index, which measures the model's discriminatory power.
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Model

Key Validation Study

Primary Endpoint
/ Cohort

Key Performance
Metrics

RR6

Maffioli et al., Blood

Overall Survival (OS)
Advances (2022)

Hazard Ratios (HR)
vs. Low-Risk Group:-
High-Risk: HR = 5.0
(95% CI: 2.0-12.2)[5]-
Intermediate-Risk: HR
not significantly
different from Low-
Risk[5]

RR6

Scalzulli et al., Blood
Advances (2022)

(Real-world validation)

Overall Survival (OS)

Median OS from 6
months post-
ruxolitinib:- High-Risk:
50 months-
Intermediate-Risk: 80
months- Low-Risk:
Not reached|[8]

RR6 vs. DIPSS

lovino et al., ]
] Overall Survival (OS)
Haematologica (2024)

RR6 was found to be
superior to DIPSS at
all time points for
predicting survival in
ruxolitinib-treated
patients.[1][5][6]

RR6 + Molecular Data

lovino et al., _
] Overall Survival (OS)
Haematologica (2024)

The combination of
RR6 with HMR and
RAS pathway
mutations achieved
the highest
performance in C-
index and AUC,
indicating superior

accuracy.[1][6]

Experimental Protocols & Model Development
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The RR6 model was developed and validated through a standardized process involving
retrospective analysis of patient data from clinical studies.

A. RR6 Model Development and Validation Workflow

» Patient Cohort Selection: The model was developed using data from the RUXOREL-MF
study, which included 209 patients with myelofibrosis treated with ruxolitinib.[2] It was
subsequently validated in independent, real-world cohorts.[2][8]

o Data Collection (Predictor Variables): Clinical data is collected at three key time points: at the
start of ruxolitinib treatment (baseline), at 3 months, and at 6 months.[2] The key variables
are:

o Ruxolitinib dose (<20 mg twice daily).[8]
o Spleen length reduction (£30% from baseline).[8]
o Need for blood transfusions.[8]

e Risk Factor Scoring: Points are assigned based on the presence of specific risk factors at
the different time points. The total score determines the patient's risk category (low,
intermediate, or high).[2]

 Statistical Analysis: The model's ability to predict overall survival is assessed using Cox
proportional hazards regression. The performance is compared against other models like
DIPSS using statistical measures such as the C-index.[1][4]

e Molecular Integration (Optional Enhancement): For enhanced models, genomic DNA is
extracted from patient samples (peripheral blood or bone marrow) and analyzed via Next-
Generation Sequencing (NGS) to identify high-molecular-risk mutations. This genetic data is
then integrated into the statistical analysis to determine its added prognostic value.[1]

Visualizations: Signaling Pathways and Workflows

A. JAK-STAT Signaling Pathway

The RR6 model is clinically focused on the response to ruxolitinib, a JAK1/2 inhibitor. This drug
targets the JAK-STAT pathway, which is frequently dysregulated in myelofibrosis due to
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Caption: The JAK-STAT pathway, the target of ruxolitinib therapy in myelofibrosis.
B. Dynamic Prognostic Assessment Workflow

This diagram shows the logical flow for applying a dynamic model like RR6 in a clinical setting

to guide treatment decisions.
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Caption: Workflow for dynamic risk assessment using the RR6 model at 6 months.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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